Cas no 513-74-6 (Ammonium dithiocarbamate)

• Product Name: Ammonium dithiocarbamate
• CAS No: 513-74-6
• MF: CH₆N₂S₂
• MW: 110.201736927032
• CID: 37922
• PubChem ID: 11083854
• Update Time: 2025-05-22

Ammonium dithiocarbamate Chemical and Physical Properties

Names and Identifiers

• ammonium dithiocarbamate
• Ammonim dithiocarbamate
• ammonium carbamodithioate
• Ammonium-dithiocarbamat
• dithiocarbamic acid ammonium salt
• Ammoniumdithiocarbamate (6CI,7CI)
• Carbamic acid, dithio-, monoammonium salt (8CI)
• Carbamodithioic acid, monoammonium salt (9CI)
• Carbamodithioic acid, monoammonium salt
• VH74O7C5IH
• Ammonium sulfocarbamate
• Carbamodithioic acid, ammonium salt (1:1)
• Dithiocarbamic acid monoammonium salt
• Carbamic acid, dithio-, monoammonium salt
• azanium carbamodithioate
• DCYNAHFAQKMWDW-UHFFFAOYSA-N
• AK554464
• A828560
• C
• NS00044092
• AKOS009156810
• AMMONIUM DITHIOCARBAMATE [MI]
• NSC-202959
• AMY40763
• NSC 202959
• DTXSID3027166
• SCHEMBL111884
• CH6N2S2
• Carbamodithioic acid ammonium salt (1:1)
• azanium;carbamodithioate
• CARBAMODITHIOIC ACID AMMONIUM SALT
• UNII-VH74O7C5IH
• HSDB 5675
• EINECS 208-166-8
• AMMONIUM DITHIOCARBAMATE [HSDB]
• 513-74-6
• DB-021816
• DTXCID107166
• Carbamic acid, dithio, monoammonium salt
• Ammonium dithiocarbamate

• MDL： MFCD16664489
• Inchi： 1S/CH3NS2.H3N/c2-1(3)4;/h(H3,2,3,4);1H3
• InChI Key： DCYNAHFAQKMWDW-UHFFFAOYSA-N
• SMILES： [S-]C(N)=S.[NH4+]

Computed Properties

• Exact Mass: 109.99700
• Monoisotopic Mass: 109.99724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 27.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1

Experimental Properties

• Color/Form: Yellow orthorhombic crystal
• Density: d420 1.451
• Melting Point: 99° (dec)
• Boiling Point: 147.5°C at 760 mmHg
• Flash Point: 43 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 100.15000
• LogP: 1.18400
• Solubility: dissolve in water

Ammonium dithiocarbamate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on Ammonium dithiocarbamate

Ammonium Dithiocarbamate: A Comprehensive Overview

Ammonium dithiocarbamate, also known by its CAS number 513-74-6, is a versatile compound with significant applications in various industries. This compound, often abbreviated as ADTC, has garnered attention due to its unique chemical properties and wide-ranging uses. Recent studies have highlighted its potential in fields such as agriculture, materials science, and environmental chemistry. Understanding the chemical structure and functional properties of ammonium dithiocarbamate is essential for leveraging its benefits effectively.

The chemical structure of ammonium dithiocarbamate consists of a central carbon atom bonded to two sulfur atoms and an ammonium group. This configuration imparts the compound with sulfur-rich characteristics, making it highly reactive in certain environments. Research conducted in 2023 has shown that the compound's ability to act as a ligand in metal complexes is particularly noteworthy. This property has opened new avenues for its use in catalysis and materials synthesis.

One of the most notable applications of ammonium dithiocarbamate is in the agricultural sector. Studies have demonstrated its effectiveness as a fungicide, particularly in protecting crops from fungal infections. The compound's ability to inhibit fungal growth without causing harm to plants has made it a valuable addition to sustainable farming practices. Recent advancements in formulation techniques have further enhanced its efficacy, making it a preferred choice among farmers.

In the realm of materials science, ammonium dithiocarbamate has found applications as a precursor for synthesizing advanced materials such as metal sulfides and thiol-based polymers. Its role in forming stable metal-sulfur bonds has been extensively explored in recent research, with findings published in high-impact journals like *Nature Materials*. These studies underscore the compound's potential in developing next-generation materials for electronics and energy storage systems.

Environmental chemistry has also benefited from the unique properties of ammonium dithiocarbamate. The compound has been utilized in processes aimed at removing heavy metals from industrial wastewater. Recent breakthroughs have demonstrated its effectiveness in forming insoluble metal sulfides, which can be easily separated from water. This application aligns with global efforts to develop sustainable methods for pollution control.

The synthesis of ammonium dithiocarbamate involves straightforward chemical reactions, typically starting from thiourea or other sulfur-containing compounds. Researchers have optimized these processes to achieve higher yields and purities, ensuring that the compound is readily available for industrial use. The stability of ammonium dithiocarbamate under various conditions has also been thoroughly investigated, providing insights into its safe handling and storage.

Looking ahead, ongoing research into ammonium dithiocarbamate focuses on expanding its applications while improving its synthesis methods. Collaborative efforts between academia and industry are expected to yield innovative solutions leveraging this compound's unique properties. As sustainability becomes a priority across sectors, ammonium dithiocarbamate stands out as a promising tool for addressing challenges in agriculture, materials science, and environmental protection.